N-(5-Azido-2-nitrobenzoyloxy)succinimide

• CAS No.: 60117-35-3
• Product Name: N-(5-Azido-2-nitrobenzoyloxy)succinimide
• Molecular Formula: C11H7N5O6
• Molecular Weight: 305.2 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 5-azido-2-nitrobenzoate
• Standard InChI: InChI=1S/C11H7N5O6/c12-14-13-6-1-2-8(16(20)21)7(5-6)11(19)22-15-9(17)3-4-10(15)18/h1-2,5H,3-4H2
• Standard InChIKey: FUOJEDZPVVDXHI-UHFFFAOYSA-N
• SMILES: C1CC(=O)N(C1=O)OC(=O)C2=C(C=CC(=C2)N=[N+]=[N-])[N+](=O)[O-]
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)C2=C(C=CC(=C2)N=[N+]=[N-])[N+](=O)[O-]
• Appearance: Solid powder
• Description: ANB-NOS Crosslinker, also known as N-5-Azido-2-nitrobenzoyloxysuccinimide, is a heterobifunctional protein crosslinker with a spacer arm length of 7.7 angstroms. The ANB-NOS crosslinking reagent contains an NHS ester that reacts with primary amines and a nitrophenylazide group that is photoreactive at 320-350 nm toward amino groups. ANB-NOS Crosslinker is useful for making ADCs (antibody drug conjugates).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ANB-NOS; N-5-azido-2-nitrobenzoyloxysuccinimide; N-hydroxysuccinimidyl-5-azido-2-nitrobenzoate
• Reference: 1: Mehravi B, Ahmadi M, Amanlou M, Mostaar A, Ardestani MS, Ghalandarlaki N. Conjugation of glucosamine with Gd3+-based nanoporous silica using a heterobifunctional ANB-NOS crosslinker for imaging of cancer cells. Int J Nanomedicine. 2013;8:3383-94. doi: 10.2147/IJN.S44829. Epub 2013 Sep 24. PubMed PMID: 24101868; PubMed Central PMCID: PMC3790884.
• PubChem Compound: 3080866
• Last Modified: Nov 11 2021